Cas no 1251545-69-3 (N-(4-bromophenyl)-2-{8-(2-ethylphenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{8-(2-ethylphenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide
• CAS No: 1251545-69-3
• MF: C₂₁H₁₈BrN₅O₂S
• MW: 484.368921756744
• CID: 6503815
• Update Time: 2025-10-31

N-(4-bromophenyl)-2-{8-(2-ethylphenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-{8-(2-ethylphenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide
• N-(4-bromophenyl)-2-[8-(2-ethylphenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

• Inchi： 1S/C21H18BrN5O2S/c1-2-14-5-3-4-6-17(14)30-20-19-25-27(21(29)26(19)12-11-23-20)13-18(28)24-16-9-7-15(22)8-10-16/h3-12H,2,13H2,1H3,(H,24,28)
• InChI Key： QYSGSARSMKKHHV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CN1C(=O)N2C=CN=C(SC3=CC=CC=C3CC)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on N-(4-bromophenyl)-2-{8-(2-ethylphenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide

Professional Introduction to N-(4-bromophenyl)-2-{8-(2-ethylphenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide (CAS No. 1251545-69-3)

N-(4-bromophenyl)-2-{8-(2-ethylphenylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1251545-69-3, represents a sophisticated molecular structure that combines several key pharmacophoric elements, making it a promising candidate for further exploration in drug development and therapeutic applications.

The molecular architecture of this compound is characterized by its intricate blend of functional groups. The presence of a 4-bromophenyl moiety suggests potential interactions with biological targets that are sensitive to halogenated aromatic compounds. This moiety is often utilized in medicinal chemistry due to its ability to modulate binding affinities and metabolic stability. Additionally, the 2-ethylphenylsulfanyl group introduces a sulfur-containing heterocycle, which is known for its role in enhancing binding interactions with biological receptors. The combination of these elements within the same molecule creates a unique framework that may exhibit multifaceted pharmacological properties.

The core structure of N-(4-bromophenyl)-2-{8-(2-ethylphenylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide includes a triazolopyrazine scaffold, which is a class of heterocyclic compounds that have shown considerable promise in various therapeutic areas. Triazolopyrazines are known for their ability to interact with multiple biological pathways, making them valuable scaffolds for the development of novel drugs. The specific arrangement of the 8-(2-ethylphenylsulfanyl)-3-oxo group within the triazolopyrazine core further enhances the compound's potential by introducing additional pharmacophoric features that can influence its biological activity.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The compound N-(4-bromophenyl)-2-{8-(2-ethylphenylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide has been investigated for its potential as an inhibitor of enzymes that play critical roles in cancer metabolism and signal transduction. Preliminary studies have suggested that this compound may exhibit inhibitory activity against key enzymes such as PDE4 (phosphodiesterase 4) and JAK (Janus kinase), which are implicated in various inflammatory and proliferative diseases. The ability to modulate these enzymes could have significant therapeutic implications for conditions such as cancer and autoimmune disorders.

The synthesis of N-(4-bromophenyl)-2-{8-(2-ethylphenylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin}-]acetamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the 4-position of the phenyl ring is a critical step that necessitates careful optimization to avoid side reactions. Similarly, the incorporation of the sulfanyl group from 2-methylthiophene requires careful consideration to ensure regioselectivity and minimize unwanted byproducts. The final step involves the formation of the triazolopyrazine core through a cycloaddition reaction between an azide and an alkene derivative.

The pharmacological evaluation of this compound has revealed several interesting properties that make it a compelling candidate for further development. In vitro studies have demonstrated that N-(4-bromophenyl-]-{8-(

Beyond its inhibitory activity against specific enzymes, N-(

The structural features of this compound also make it an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling studies have been conducted to understand how the various functional groups interact with biological targets at the molecular level. These studies have provided valuable insights into how modifications to the phenyl ring and sulfanyl group can enhance binding affinity and selectivity. By leveraging these insights, medicinal chemists can design analogs of N-(

In conclusion,N -( stron g ] bromopheny l ]] ) - ] { [ [ stron g ] ethyleny sul f any l ]] ) - { [ [ stron g ] ox o - H , H - stronz o ] azolo [ [ stron g ] ap y raz i n - stronz o ac eta m ide ) ( C A S No . stronz o ) ) is a highly promising compound with significant potential in pharmaceutical research . Its unique molecular structure , characterized by key pharmacophoric elements such as th e stron g > brom o ph en y l stron > > m o i e t y l > eth y leny sul f any l stron > > gro u p , makes it an attractive candidate for further exploration . Preclinical studies have demonstrated its potent i t y i n m odulati ng k ey enzym e s an d infl ammatory path w ays , w hich holds promise f or t h e deve l opm ent o f n e w t herapeut ic s . With furthe r researc h an d optimizati on , thi s compoun d coul d p otentia lly b e deve l oped i n t o a n e w generati on o f pha rmace uticals f or c ur ing var ious m etabolic an d infl ammatory dis eases . p >